Cas no 33155-60-1 (Methyl 4-tert-butylphenylacetate)

Methyl 4-tert-butylphenylacetate structure
33155-60-1 structure
Product Name:Methyl 4-tert-butylphenylacetate
CAS No:33155-60-1
MF:C13H18O2
MW:206.280824184418
CID:89001
PubChem ID:12362014
Update Time:2025-04-18

Methyl 4-tert-butylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-tert-butylphenylacetate
    • Methylbutylphenylacetate
    • 4-tert-Butylphenyl acetic acid methyl ester
    • METHYL-P-TERT-BUTYL PHENYLACETATE FEMA NO.--------
    • 1,1-dimethylethyl 2-(4-methylphenyl)acetate
    • 1-Boc-4-methylenepiperidine
    • 1-Boc-4-methylene-piperidine
    • 1-N-Boc-4-methylenepiperidine
    • 1-t-butoxycarbonyl-4-methylidenepiperidine
    • 4-methylene-N-Boc-piperidine
    • boc-4-methylenepiperidine
    • N-Boc-4-methylenepiperidine
    • tert-buty
    • tert-butyl (4-methylphenyl)acetate
    • tert-butyl 4-methylene-1-piperidinecarboxylate
    • tert-butyl 4-methylenepiperidine-1-carboxylate
    • tert-butyl 4-methylphenylacetate
    • tert-Butyl p-tolylacetate
    • JNXWYJWBRZOTAF-UHFFFAOYSA-N
    • tert-Butyl 4-methylphenyl-acetate
    • tert-butyl(4-methylphenyl)acetate
    • SCHEMBL7517689
    • AKOS013211038
    • METHYL 4-TERT-BUTYLPHENYLACETATE, 97
    • 33155-60-1
    • tert-Butyl 4methylphenyl-acetate
    • tert-butyl 2-(4-methylphenyl)acetate
    • t-butyl p-tolylacetate
    • DTXSID101298182
    • Inchi: 1S/C13H18O2/c1-10-5-7-11(8-6-10)9-12(14)15-13(2,3)4/h5-8H,9H2,1-4H3
    • InChI Key: JNXWYJWBRZOTAF-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 206.13068
  • Monoisotopic Mass: 206.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.991±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 271.6±9.0 ºC (760 Torr),
  • Flash Point: 101.0±17.1 ºC,
  • Refractive Index: 1.491
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.69960
  • Solubility: Not determined
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